3-[(3,4-dichlorophenyl)methyl]-1-methyl-9-(3-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 861645-10-5
• Molecular Formula: C23H21Cl2N5O2
• Molecular Weight: 470.35
• IUPAC Name: 3-[(3,4-dichlorophenyl)methyl]-1-methyl-9-(3-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H21Cl2N5O2/c1-14-5-3-6-16(11-14)28-9-4-10-29-19-20(26-22(28)29)27(2)23(32)30(21(19)31)13-15-7-8-17(24)18(25)12-15/h3,5-8,11-12H,4,9-10,13H2,1-2H3
• InChI Key: ADQRQCPTIOMOAK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC(=C(C=C5)Cl)Cl
• solubility: not available

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as DNA and RNA. Pyrimidine derivatives have been studied for their therapeutic potential.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives are generally synthesized through cyclization of certain precursors. The exact method would depend on the specific groups attached to the pyrimidine ring.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Some pyrimidine derivatives are known to inhibit protein kinases, which are essential enzymes for controlling cell growth and metabolism.

Future Directions

Research into pyrimidine derivatives is ongoing, with many compounds showing promise as therapeutic agents. Future research could involve the synthesis and testing of new pyrimidine derivatives, including potentially the compound you mentioned.